Cas no 1135283-80-5 (3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde)

• Product Name: 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde
• CAS No: 1135283-80-5
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• MDL: MFCD11841052
• CID: 4572484
• Update Time: 2025-06-09

3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[(3,5-dimethylbenzyl)oxy]benzenecarbaldehyde
• Benzaldehyde, 3-bromo-4-[(3,5-dimethylphenyl)methoxy]-
• 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde

• MDL： MFCD11841052
• Inchi： 1S/C16H15BrO2/c1-11-5-12(2)7-14(6-11)10-19-16-4-3-13(9-18)8-15(16)17/h3-9H,10H2,1-2H3
• InChI Key： LHVKCVQGCPZCMR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC(C)=CC(C)=C2)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde

Recent Advances in the Study of 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde (CAS: 1135283-80-5)

The compound 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde (CAS: 1135283-80-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde, which make it a promising candidate for the development of novel pharmaceuticals. The compound's brominated aromatic aldehyde moiety, combined with the dimethylbenzyl ether group, offers a versatile scaffold for further chemical modifications. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary investigations have demonstrated that 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde exhibits notable inhibitory effects on specific enzymatic targets. For instance, recent in vitro studies have shown that the compound can effectively modulate the activity of certain kinases involved in inflammatory pathways. These findings suggest its potential utility in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde as a building block to create derivatives with enhanced pharmacological properties. These derivatives have been screened against various disease models, revealing promising leads for future drug development efforts.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-Bromo-4-(3,5-dimethylbenzyl)oxybenzenecarbaldehyde (CAS: 1135283-80-5) represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research is likely to uncover additional applications and refine its therapeutic profile, making it a compound of enduring interest to the scientific community.